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Compound of Interest

Compound Name: CI-949

Cat. No.: B1214535

Technical Support Center: CI-949

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) regarding the effects of CI-949 on body weight and mortality, based on available
preclinical data. This information is intended for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQS)

Q1: What is the expected effect of CI-949 on the body weight of laboratory animals?

Al: In studies involving male Fischer 344 rats, a dose of 100 mg/kg/day of CI-949 administered
by gavage for 14 consecutive days resulted in a decreased body weight gain[1]. At lower doses
of 25 and 50 mg/kg/day, no significant effects on body weight gain were reported[1]. In a
separate study with Wistar rats, no significant changes in overall body weight were noted after
21 days of daily gavage administration, although a significant increase in liver weight was
observed at a 100 mg/kg dose[2].

Q2: Is there a lethal dose of CI-949 reported in preclinical studies?

A2: Yes, mortality has been observed at high doses. In a study with male Fischer 344 rats,
administration of 100 mg/kg/day of CI-949 was lethal to 5 out of 40 rats[1]. The deaths occurred
between days 5 and 12 of the 14-day study[1].

Q3: Have any other toxic effects been observed with CI-949 administration?
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A3: Besides the impact on body weight gain and mortality at high doses, a study in Wistar rats
reported a significant increase in liver weight at a 100 mg/kg dose of CI-949, with no other toxic
effects being observed[2].

Troubleshooting Guide

Issue: Unexpected decrease in body weight gain in animals treated with CI-949.

» Verify Dosage: Confirm that the administered dose is accurate. Decreased body weight gain
has been specifically reported at a high dose of 100 mg/kg/day in Fischer 344 rats[1].

¢ Monitor Animal Health: Closely monitor the general health of the animals. The observed
decrease in body weight gain at high doses may be associated with overt toxicity, as
mortality has also been reported at this dose level[1].

e Assess Organ Weights: At necropsy, carefully measure organ weights. An increase in liver
weight has been documented at 100 mg/kg in Wistar rats[2]. Significant changes in organ-to-
body weight ratios can provide further insight into potential target organ toxicity.

» Review Experimental Protocol: Ensure the route and frequency of administration align with
established protocols. The reported effects are based on daily gavage administration[1][2].

Issue: Mortality observed in an ongoing experiment.

o Confirm Dosage: Mortality has been reported at a dose of 100 mg/kg/day in Fischer 344
rats[1]. Ensure the administered dose is not exceeding the intended concentration.

e Observe Timing of Mortality: Note the time course of any deaths. In the reported study,
mortalities occurred between days 5 and 12 of a 14-day study[1]. This may indicate a
cumulative toxic effect.

» Consider Strain Differences: Be aware that different rat strains (e.g., Fischer 344 vs. Wistar)
may exhibit varied responses to the same compound.

» Pathological Examination: If mortality occurs, a thorough necropsy and histopathological
examination of major organs is recommended to identify the potential cause of death.
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Data Summary

The following table summarizes the key quantitative data from preclinical studies on the effects

of CI-949 on body weight and mortality.

Dose

Administr

Effect on

Species/S . . Mortality
. (mgl/kg/lda ation Duration Body Source
train . Rate
y) Route Weight
No
Male significant
Fischer 25, 50 Gavage 14 days effect on 0/40 [1]
344 Rat body
weight gain
Male Decreased
. 5/40
Fischer 100 Gavage 14 days body [1]
. _ (12.5%)
344 Rat weight gain
No
significant
effect on
overall
_ Not
Wistar Rat 100 Gavage 21 days body [2]
_ reported
weight;
significant
increase in
liver weight

Experimental Protocols & Workflows

A common experimental design to assess the in vivo effects of CI-949 involves daily oral
administration to rats for a period of 14 to 21 days, with regular monitoring of body weight and
clinical signs.
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Experimental workflow for in vivo assessment of CI-949.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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